Cas no 866871-72-9 (N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866871-72-9
• MF: C₁₇H₁₅ClN₄O₂
• MW: 342.7796022892
• CID: 5932294
• PubChem ID: 2150248
• Update Time: 2025-07-20

N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-
• F1607-0257
• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyltriazole-4-carboxamide
• 866871-72-9
• ZINC02713179
• AKOS001885003

• Inchi： 1S/C17H15ClN4O2/c1-11-16(20-21-22(11)13-6-4-3-5-7-13)17(23)19-12-8-9-15(24-2)14(18)10-12/h3-10H,1-2H3,(H,19,23)
• InChI Key： BCHYGUJTNUUCDB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(OC)C(Cl)=C2)=O)N=N1

Computed Properties

• Exact Mass: 342.0883534g/mol
• Monoisotopic Mass: 342.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.75±0.70(Predicted)

Additional information on N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866871-72-9)

The compound N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866871-72-9) is a specialized triazole-based carboxamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and a chloro-methoxyphenyl substituent, makes it a promising candidate for various applications, including drug discovery and crop protection. Researchers are particularly interested in its potential as a kinase inhibitor or antifungal agent, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole moiety is known for its stability and bioisosteric properties, often serving as a replacement for amide bonds in drug design. This compound’s CAS No. 866871-72-9 is frequently searched in academic databases, reflecting its relevance in studies targeting cancer therapeutics and antimicrobial resistance—two of the most pressing global health challenges today.

From a synthetic chemistry perspective, the preparation of N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including click chemistry for triazole formation and amide coupling techniques. Its chloro and methoxy functional groups enhance its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. These features make it a valuable intermediate for developing small-molecule inhibitors, a hot topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations are also critical when discussing CAS No. 866871-72-9. While not classified as hazardous, its chlorinated aromatic component necessitates careful handling to ensure biodegradability and minimal ecological impact. This aligns with the growing emphasis on green chemistry principles in industrial applications, a subject widely explored in sustainability-focused research.

In summary, N-(3-chloro-4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in modern chemical innovation. Its intersection with drug development, agrochemical advancements, and synthetic methodology positions it as a compound of enduring scientific interest. As researchers continue to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.